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Abstract
This technical guide provides a comprehensive overview of 2-vinylaniline, a versatile building

block in organic synthesis. It details the chemical structure, physicochemical properties, and

spectroscopic data of the molecule. The guide places a strong emphasis on its synthetic utility,

offering detailed experimental protocols for the preparation of valuable heterocyclic

compounds, including quinolines and carbazoles. The underlying reaction mechanisms and

logical workflows are illustrated with clear diagrams. This document serves as a critical

resource for researchers and professionals in the fields of chemical synthesis and drug

discovery, facilitating the effective application of 2-vinylaniline in their work.

Chemical Identity and Properties
2-Vinylaniline, also known as 2-aminostyrene, is an aromatic amine with the chemical formula

C₈H₉N. Its structure features a vinyl group attached to the ortho position of an aniline ring. This

unique arrangement of functional groups makes it a highly reactive and valuable precursor in a

variety of chemical transformations.
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Table 1: Physicochemical Properties of 2-Vinylaniline

Property Value Reference

CAS Number 3867-18-3 [1][2][3][4][5][6][7]

Molecular Formula C₈H₉N [1][2][3][4]

Molecular Weight 119.17 g/mol [2]

Appearance Colorless to light yellow liquid [4][7]

Boiling Point 219.5 °C at 760 mmHg [1][3]

Density 1.0181 g/cm³ [1][7]

Refractive Index 1.6124 [7]

InChI Key
KURPPWHPIYBYBS-

UHFFFAOYSA-N
[2]

SMILES C=CC1=CC=CC=C1N

Table 2: Spectroscopic Data of 2-Vinylaniline
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Spectroscopic Data Details Reference

GC-MS
Spectra available in public

databases.
[8]

IR Spectra
Vapor phase IR spectra are

available for reference.
[8]

NMR, HPLC, LC-MS

Data is often available from

commercial suppliers upon

request.

[3][9]

Synthetic Applications in Heterocyclic Chemistry
2-Vinylaniline is a key starting material for the synthesis of a diverse range of nitrogen-

containing heterocycles, which are core structures in many pharmaceuticals and biologically

active compounds.[10] Its dual functionality, the nucleophilic amine and the reactive vinyl

group, allows for various cyclization strategies.

Synthesis of Quinolines
Quinolines are a prominent class of heterocyclic compounds with a wide array of biological

activities. 2-Vinylaniline serves as a versatile precursor for the construction of the quinoline

scaffold through several synthetic methodologies.

One effective method involves the palladium-catalyzed oxidative cyclization of 2-vinylanilines

with alkynes.[11] This reaction proceeds via an intermolecular amination of the alkyne, followed

by insertion of the olefin and subsequent oxidative cleavage of a C-C bond to yield 2,3-

disubstituted quinolines.[11]

Experimental Protocol: Synthesis of 2,3-Disubstituted Quinolines

A mixture of 2-vinylaniline (1.0 mmol), alkyne (1.2 mmol), Pd(OAc)₂ (5 mol%), and a suitable

ligand in a solvent such as toluene is stirred under an oxygen atmosphere at a specified

temperature until the reaction is complete as monitored by TLC. The reaction mixture is then

cooled, filtered, and the solvent is removed under reduced pressure. The resulting crude

product is purified by column chromatography to afford the desired quinoline derivative.
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2-Chloroquinolines can be synthesized from 2-vinylanilines by reaction with diphosgene in a

nitrile solvent like acetonitrile.[12][13] The proposed mechanism involves the formation of a

phenylisocyanate intermediate, followed by quinoline ring formation and subsequent

chlorination at the C2 position.[13]

Logical Workflow for Quinoline Synthesis:
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Caption: General experimental workflow for the synthesis of quinolines from 2-vinylaniline.

Synthesis of Carbazoles
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Carbazoles are another important class of nitrogen-containing heterocycles with significant

biological and electronic properties. 2-Vinylaniline derivatives can be utilized in palladium-

catalyzed reactions to synthesize carbazoles.

The synthesis of carbazoles can be achieved through a palladium-catalyzed condensation of 2-

bromostyrene and 2-chloroaniline derivatives to form a stable diphenylamine intermediate.[14]

[15] This intermediate then undergoes an intramolecular cyclization, the selectivity of which is

controlled by the choice of ligand, to form the carbazole ring system.[14][15]

Experimental Protocol: Synthesis of Carbazoles

A mixture of the diphenylamine intermediate (1.0 mmol), a palladium catalyst such as

Pd₂(dba)₃ (e.g., 0.0075 mmol), a specific phosphine ligand (e.g., 0.023 mmol), and a base like

NaOt-Bu (1.5 mmol) in a dry solvent such as 1,4-dioxane is heated under an inert atmosphere

(e.g., Argon) at 110 °C for a specified time.[14] After completion, the reaction is cooled, and the

product is isolated and purified by standard techniques like column chromatography.

Signaling Pathway for Carbazole Synthesis:

2-Chloro-N-(2-vinyl)aniline
Derivative
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Pd(0) Catalyst Phosphine Ligand Base (e.g., NaOt-Bu)
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Caption: Simplified reaction pathway for the palladium-catalyzed synthesis of carbazoles.

Role in Drug Development and Biological Activity
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While 2-vinylaniline itself is primarily a synthetic intermediate, the heterocyclic compounds

derived from it have significant biological activities and are of great interest in drug discovery.

For instance, 2-vinylaniline is a useful chemical for the preparation of cyclopeptides like

solomonamides, which are being investigated as potential antitumor agents.[7] The quinoline

and carbazole cores are present in numerous FDA-approved drugs and natural products with

activities ranging from anticancer to anti-inflammatory. The ability to readily synthesize

substituted versions of these heterocycles from 2-vinylaniline makes it a valuable tool for

generating compound libraries for high-throughput screening in drug development programs.

Conclusion
2-Vinylaniline is a versatile and reactive molecule with significant applications in organic

synthesis, particularly in the construction of diverse nitrogen-containing heterocyclic

compounds. Its unique structure allows for a range of cyclization reactions, providing access to

valuable scaffolds for drug discovery and materials science. The detailed protocols and

mechanistic insights provided in this guide are intended to empower researchers to fully

leverage the synthetic potential of 2-vinylaniline in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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